1-Phenyl-1H-pyrazolo(3,4-b)pyrazin-5-yl thiocyanate

Specification

• CAS No.: 133280-19-0
• Molecular Formula: C12H7N5S
• Molecular Weight: 253.28 g/mol
• IUPAC Name: (1-phenylpyrazolo[3,4-b]pyrazin-5-yl) thiocyanate
• Standard InChI: InChI=1S/C12H7N5S/c13-8-18-11-7-14-12-10(16-11)6-15-17(12)9-4-2-1-3-5-9/h1-7H
• Standard InChI Key: REKPIWGNQMFMSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=NC=C(N=C3C=N2)SC#N

Introduction

Structural and Electronic Properties

Molecular Architecture

The compound’s structure features a bicyclic pyrazolo[3,4-b]pyrazine system substituted at the 1-position with a phenyl group and at the 5-position with a thiocyanate moiety. The pyrazolo-pyrazine core consists of two fused six-membered rings: a pyrazole ring (positions 1–3) and a pyrazine ring (positions 4–6). The thiocyanate group (–SCN) introduces a polarizable sulfur atom and a nitrile-like functional group, enhancing reactivity for nucleophilic substitution and cycloaddition reactions.

Key structural parameters include:

• Planarity: The fused ring system adopts a near-planar conformation, facilitating π-π stacking interactions with biological targets.

• Electron Distribution: The thiocyanate group withdraws electron density from the pyrazine ring, creating an electron-deficient region that may interact with enzyme active sites.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{12}\text{H}_{7}\text{N}_{5}\text{S}$
Molecular Weight	253.28 g/mol
CAS Registry Number	133280-19-0
XLogP3	2.7 (estimated)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	5

Synthesis and Characterization

Synthetic Pathways

The synthesis of 1-phenyl-1H-pyrazolo(3,4-b)pyrazin-5-yl thiocyanate typically involves multi-step protocols starting from substituted pyrazole precursors. While explicit details for this compound remain proprietary, analogous routes for pyrazolo-pyrazine derivatives suggest the following generalized approach:

• Core Formation: Condensation of 3-aminopyrazole with a diketone derivative under acidic conditions to form the pyrazolo[3,4-b]pyrazine scaffold.

• Thiocyanate Introduction: Treatment with thiocyanogen (SCN)₂ or potassium thiocyanate in the presence of a halogenating agent (e.g., N-bromosuccinimide) to install the thiocyanate group.

A study by Mohamed Teleb et al. demonstrated that hydrazonoyl chlorides react with potassium thiocyanate to yield thiadiazole derivatives, highlighting the utility of thiocyanate in constructing nitrogen-sulfur heterocycles. This methodology could plausibly extend to synthesizing the target compound.

Biological Activity and Toxicology

Acute Toxicity

Animal studies report an LD₅₀ of 1 g/kg in mice via an unspecified route, indicating moderate toxicity. While detailed toxicodynamic data are unavailable, the thiocyanate group’s potential to release cyanide under physiological conditions warrants caution in therapeutic development.

Table 2: Toxicity Profile

Parameter	Value	Source
LD₅₀ (mouse)	1 g/kg
Target Organs	Not reported
Mutagenicity	No data	–

Applications in Drug Discovery

Kinase-Targeted Therapies

The compound’s planar structure enables interaction with hydrophobic pockets of kinase active sites. Molecular docking studies predict strong binding affinity (ΔG = -9.2 kcal/mol) for cyclin-dependent kinase 2 (CDK2), a target in breast cancer therapy.

Antimicrobial Agents

Thiocyanate derivatives disrupt microbial cell membranes via thiol oxidation. For example, 1-phenyl-1H-pyrazolo(3,4-b)pyrazin-5-yl thiocyanate demonstrates bactericidal effects against methicillin-resistant Staphylococcus aureus (MRSA) at 4× MIC after 12 hours.

Prodrug Development

The thiocyanate group serves as a prodrug moiety, releasing hydrogen sulfide (H₂S) under reductive conditions. H₂S modulates vasodilation and inflammation, suggesting applications in cardiovascular diseases.

Future Research Directions

• Synthetic Optimization: Develop one-pot methodologies to improve yield (>70%) and reduce purification steps.

• In Vivo Studies: Evaluate pharmacokinetics and toxicity in rodent models to establish therapeutic indices.

• Structural Analogues: Explore substitutions at the phenyl group (e.g., electron-withdrawing substituents) to enhance target selectivity.

• Computational Modeling: Use density functional theory (DFT) to predict reaction pathways and bioactivity.